Cas no 871104-22-2 (2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(2-phenylpropyl)acetamide)

• Product Name: 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(2-phenylpropyl)acetamide
• CAS No: 871104-22-2
• MF: C₂₃H₂₉N₃O₃S
• MW: 427.559664487839
• CID: 6242255
• PubChem ID: 16339854
• Update Time: 2025-10-28

2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(2-phenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26587780
• Z46270730
• 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(2-phenylpropyl)acetamide
• 871104-22-2

• Inchi： 1S/C23H29N3O3S/c1-20(22-10-6-3-7-11-22)18-24-23(27)19-25-13-15-26(16-14-25)30(28,29)17-12-21-8-4-2-5-9-21/h2-12,17,20H,13-16,18-19H2,1H3,(H,24,27)/b17-12+
• InChI Key： GLZKIIVUOGLNRM-SFQUDFHCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC(NCC(C)C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 427.19296297g/mol
• Monoisotopic Mass: 427.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.1Ų

Additional information on 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(2-phenylpropyl)acetamide

Professional Introduction to Compound with CAS No. 871104-22-2 and Product Name: 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(2-phenylpropyl)acetamide

The compound with the CAS number 871104-22-2 and the product name 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(2-phenylpropyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. Its unique structural features, characterized by a piperazine ring linked to a phenylethene sulfonyl group and an N-(2-phenylpropyl)acetamide moiety, contribute to its multifaceted interactions with biological targets.

Recent studies have highlighted the potential of piperazine derivatives in the development of therapeutic agents due to their ability to modulate neurotransmitter systems. The presence of the phenylethene sulfonyl group in this compound enhances its binding affinity to specific receptors, which is critical for achieving desired pharmacological effects. This structural motif has been extensively studied for its role in enhancing drug-likeness and improving metabolic stability, making it a valuable component in medicinal chemistry.

The N-(2-phenylpropyl)acetamide moiety further contributes to the compound's pharmacological profile by providing a hydrophobic anchor that facilitates membrane permeability and target interaction. This combination of structural elements makes the compound an attractive candidate for further exploration in drug discovery pipelines. Researchers have been particularly interested in its potential applications in central nervous system (CNS) disorders, where modulation of neurotransmitter activity is key to therapeutic intervention.

In the context of current research, this compound has been investigated for its interactions with various biological targets, including serotonin and dopamine receptors. Preliminary studies suggest that it may exhibit properties similar to those of known psychotropic agents, although further research is needed to fully elucidate its mechanism of action. The dual interaction with multiple receptor systems makes it a promising lead for developing novel therapeutics that could address complex neurological conditions.

The synthesis of 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(2-phenylpropyl)acetamide involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions. The introduction of the phenylethene sulfonyl group into the piperazine core necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, allowing for larger-scale preparations necessary for preclinical and clinical studies.

One of the key challenges in developing pharmaceuticals based on such complex structures is ensuring their bioavailability and pharmacokinetic properties. The N-(2-phenylpropyl)acetamide moiety plays a crucial role in this regard by enhancing solubility and reducing metabolic degradation. Additionally, the phenylethene sulfonyl group contributes to stability, which is essential for long-term storage and formulation into drug products. These factors collectively contribute to the compound's potential as a viable therapeutic agent.

Recent advancements in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular modeling techniques allow researchers to predict binding affinities and identify potential off-target effects before conducting expensive wet-lab experiments. These computational approaches have been instrumental in optimizing the structure of 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(2-phenylpropyl)acetamide for improved efficacy and reduced toxicity.

The compound's potential applications extend beyond CNS disorders. Emerging research suggests that it may also exhibit anti-inflammatory and analgesic properties, making it relevant for treating conditions such as chronic pain syndromes. The ability of piperazine derivatives to modulate inflammatory pathways has been well-documented, and this compound may leverage similar mechanisms to produce therapeutic benefits.

In conclusion, 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(2-phenylpropyl)acetamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.